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Compound of Interest

Compound Name: N-Octadecyl-L-aspartic acid

CAS No.: 70021-38-4

Cat. No.: B12804390

Get Quote

Executive Summary & Strategic Rationale
The reaction between L-Aspartic Acid (Asp) and Octadecylamine (ODA) is a cornerstone

method in the synthesis of amphiphilic biomaterials. Depending on the synthetic pathway

chosen, this combination yields two distinct classes of materials critical to drug development:

Amphiphilic Poly(aspartic acid) Derivatives (PASP-g-ODA): Used for self-assembling

polymeric micelles, nanocarriers, and pH-responsive hydrogels.

Lipoamino Acid Surfactants (Monomeric): Used as permeation enhancers, lipid-drug

conjugate precursors, or gemini surfactant building blocks.

Critical Technical Challenge: Direct condensation of L-aspartic acid and octadecylamine is

chemically inefficient due to the zwitterionic nature of aspartic acid and the high melting

point/hydrophobicity of ODA. High-temperature melt condensation leads to racemization and

uncontrolled branching.

The Solution: This guide details the Polysuccinimide (PSI) Ring-Opening Protocol, the industry-

standard method for generating high-purity amphiphilic aspartic acid derivatives with tunable
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substitution degrees. A secondary protocol for Carbodiimide-Mediated Coupling is provided for

monomeric synthesis.

Mechanistic Workflow (Graphviz Visualization)
The following diagram illustrates the chemical causality of the PSI route, highlighting the critical

intermediate step that bypasses zwitterionic inhibition.
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Figure 1: Reaction pathway converting hydrophilic L-Aspartic Acid to amphiphilic PASP-g-ODA

via the reactive Polysuccinimide intermediate.

Protocol A: Synthesis of Amphiphilic Poly(aspartic
acid) (PASP-g-ODA)
This protocol is preferred for creating micellar drug delivery systems. It involves synthesizing a

reactive polysuccinimide (PSI) backbone and grafting ODA onto it.
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Reagent Grade Role
Critical
Specification

L-Aspartic Acid >99% Monomer Finely ground powder

Octadecylamine

(ODA)
>98% Hydrophobe

Store in dark; check

for carbonate

formation

Phosphoric Acid

(85%)
ACS Catalyst

Anhydrous preferred if

available

N,N-

Dimethylformamide

(DMF)

Anhydrous Solvent
<50 ppm H2O

(Critical)

Mesitylene Synthesis Azeotrope
Optional for water

removal

Step-by-Step Methodology
Phase 1: Synthesis of Polysuccinimide (PSI) Backbone
Rationale: Direct reaction fails; we must first create the reactive imide ring.

Preparation: Mix 20 g of L-aspartic acid with 10 g of 85% phosphoric acid in a round-bottom

flask.

Polycondensation: Heat the mixture to 180°C under vacuum (approx. 5-10 mmHg) for 2.5 to

4 hours.

Note: The mixture will melt and foam as water is evolved.

Purification:

Cool the product and dissolve in minimal DMF.

Precipitate into excess water to remove phosphoric acid.

Wash the white precipitate (PSI) with water until pH is neutral.
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Wash with methanol to remove oligomers.

Vacuum dry at 60°C for 24h.Crucial: Any water left will hydrolyze the rings in the next step.

Phase 2: Nucleophilic Ring-Opening with Octadecylamine
Rationale: The amine of ODA attacks the carbonyl of the succinimide ring, opening it to form an

amide bond.

Dissolution: Dissolve 1.0 g of dried PSI (approx. 10.3 mmol succinimide units) in 10 mL

anhydrous DMF under nitrogen atmosphere.

ODA Preparation: In a separate vial, dissolve the calculated amount of Octadecylamine in 5

mL warm anhydrous DMF.

Stoichiometry: To achieve 50% grafting, use 0.5 equivalents of ODA relative to succinimide

units.

Reaction:

Add the ODA solution dropwise to the PSI solution at 60°C.

Stir magnetically for 24 hours at 60°C.

Observation: The solution should remain clear. Turbidity indicates ODA precipitation

(temperature too low) or PSI precipitation (solvent wet).

Hydrolysis (Optional): If free carboxyl groups are required (for pH sensitivity), add dilute

NaOH (0.1 M) to open remaining rings, or react with ethanolamine.

Workup:

Precipitate the reaction mixture into cold ethanol or diethyl ether.

Centrifuge (8000 rpm, 10 min) and wash pellet 3x with ethanol to remove unreacted ODA.

Lyophilize the final product.
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Protocol B: Monomeric Synthesis (Surfactant/Lipid)
Use this protocol if you require a defined small molecule (e.g., N-Octadecyl-L-Aspartamide)

rather than a polymer.

Reaction Scheme (Graphviz)
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Figure 2: Carbodiimide coupling strategy for monomeric conjugation.

Methodology
Protection: Start with N-Boc-L-Aspartic Acid-α-benzyl ester (to target the side chain) or N-

Boc-L-Aspartic anhydride. Using raw Aspartic acid will result in uncontrolled cross-reaction.

Activation:

Dissolve 1 eq of Protected Asp in Dichloromethane (DCM).

Add 1.1 eq EDC.HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and 1.1 eq NHS (N-

Hydroxysuccinimide).

Stir at 0°C for 1 hour.

Coupling:

Add 1.0 eq Octadecylamine and 1.5 eq Triethylamine (TEA).

Allow to warm to Room Temperature and stir for 24 hours.

Deprotection:
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Wash organic layer with 1M HCl, sat. NaHCO3, and Brine.

Remove Boc group using TFA/DCM (1:1) for 1 hour.

Evaporate and recrystallize from Ethanol/Hexane.

Analytical Validation (QC)
To ensure the protocol was successful, the following data points must be verified:

Technique Expected Signal Interpretation

FT-IR Peak at 1650 cm⁻¹ (Amide I)
Confirms formation of amide

bond between Asp and ODA.

FT-IR
Disappearance of 1780 cm⁻¹

(Imide)

(Protocol A only) Indicates

successful ring opening of PSI.

1H-NMR Peak at ~0.85 ppm (Triplet)
Terminal methyl group of the

octadecyl chain.

1H-NMR Peak at ~1.25 ppm (Broad)
Methylene protons of the long

alkyl chain.

Solubility
Soluble in DMSO/THF;

Micelles in H2O

Confirms amphiphilic nature.

Unreacted ODA is insoluble in

water.

Troubleshooting & Optimization
Issue: Gelation during reaction.

Cause: Concentration too high or crosslinking occurred.

Fix: Reduce polymer concentration in DMF to <10% w/v. Ensure ODA is strictly

monofunctional (no diamine contaminants).

Issue: Low Degree of Substitution (DS).

Cause: Steric hindrance of the C18 chain or wet solvent.
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Fix: Increase reaction temperature to 70°C; extend time to 48h; ensure DMF is anhydrous.

Issue: Product insoluble in water.

Cause: Grafting density of ODA is too high (>70%).

Fix: Target a DS of 10-30% for micelle formation. High ODA content creates hydrophobic

aggregates, not micelles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12804390/docs#application-note-protocol-for-
reacting-octadecylamine-with-l-aspartic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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